(E)-4-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C12H17NO4/c1-2-17-12-8-5-9(12)7-13(6-8)10(14)3-4-11(15)16/h3-4,8-9,12H,2,5-7H2,1H3,(H,15,16)/b4-3+
• InChI Key: BIJJKDBASCMYKK-ONEGZZNKSA-N
• Canonical SMILES: CCOC1C2CC1CN(C2)C(=O)C=CC(=O)O
• Isomeric SMILES: CCOC1C2CC1CN(C2)C(=O)/C=C/C(=O)O
• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol

Description

(E)-4-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-4-oxobut-2-enoic acid, also known as EBAOH, is an organic compound belonging to the class of compounds known as azabicycloheptanes. It is a colorless liquid with a sweet, grassy odor. It has been the subject of extensive research due to its potential applications in the pharmaceutical, agricultural, and food industries. EBAOH is synthesized through a variety of methods, and it has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Novel Heterocyclic Compounds Synthesis

The research conducted by El-Hashash et al. (2015) highlights the utility of related compounds, specifically 4-(4-bromophenyl)-4-oxobut-2-enoic acid, as a starting material in the preparation of novel heterocyclic compounds, such as aroylacrylic acids, pyridazinones, and furanones derivatives. These compounds were synthesized through Aza–Michael addition reactions, leading to potential applications in antibacterial activities (El-Hashash et al., 2015).

Rearrangement Studies

Koval’skaya et al. (2004) focused on the Beckmann rearrangement of a similar structure, 4,6,6-trimethylbicyclo[3.1.1]heptan-2-one oxime. This study sheds light on transformations under acid catalysis conditions, revealing pathways for selective formation of novel compounds, which might inform further functionalization strategies of (E)-4-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-4-oxobut-2-enoic acid (Koval’skaya et al., 2004).

β-Lactamase Inhibitors Development

Research by Hunt and Zomaya (1982) on the synthesis of novel β-lactamase inhibitors from clavulanic acid illustrates the potential application of structurally similar compounds in the development of antimicrobial agents. Their work involved the preparation and chemical reactions of derivatives, highlighting the versatility of such compounds in medicinal chemistry (Hunt & Zomaya, 1982).

Aminohydroxylations for Stereoselective Synthesis

Allemann and Vogel (1991) demonstrated the highly stereoselective aminohydroxylations of exo-2-cyano-7-oxabicyclo[2.2.1]hept-5-en-2-yl acetate. This process yields protected forms of compounds with significant implications for the synthesis of complex molecules, pointing towards applications in creating stereoselective building blocks (Allemann & Vogel, 1991).

Mechanism of Action

Target of action

The compound “(E)-4-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-4-oxobut-2-enoic acid” belongs to the family of compounds known as azabicycloheptanes . These compounds are often used in the synthesis of tropane alkaloids , which are known to interact with various targets in the body, including neurotransmitter receptors.